Cas no 352339-76-5 (2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 352339-76-5
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• MDL: MFCD16067885
• CID: 2857109
• PubChem ID: 61644950
• Update Time: 2025-06-10

2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol

• MDL： MFCD16067885
• Inchi： 1S/C9H9F3O3/c1-15-7-3-2-5(4-6(7)13)8(14)9(10,11)12/h2-4,8,13-14H,1H3
• InChI Key： CJAVVEOAWZLXNV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7

Additional information on 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol

2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 352339-76-5): A Comprehensive Overview

2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 352339-76-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive methoxy and trifluoro-substituted hydroxyethyl groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol is defined by its aromatic ring with a methoxy group at the 2-position and a trifluoro-hydroxyethyl group at the 5-position. This unique arrangement of functional groups imparts specific physicochemical properties that influence its biological behavior. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, while the hydroxyl group provides potential sites for hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential therapeutic agent for preventing or mitigating oxidative stress-related conditions.

The pharmacokinetic profile of 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol has also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, enhancing its bioavailability. However, the presence of the hydroxyl group can lead to rapid metabolism in the liver via Phase I and Phase II metabolic pathways. Understanding these metabolic pathways is crucial for optimizing drug delivery and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol in human subjects. Preliminary results have shown promising outcomes in terms of both safety and therapeutic efficacy. These findings underscore the potential of this compound as a novel therapeutic agent with broad applications in medicine.

In conclusion, 2-Methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 352339-76-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a pivotal role in advancing medical treatments for a wide range of conditions.